Cas no 78333-14-9 (D-Aspartic-2,3,3-t3acid (9CI))
D-Aspartic-2,3,3-t3acid (9CI) structure
Product Name:D-Aspartic-2,3,3-t3acid (9CI)
CAS No:78333-14-9
MF:C4H7NO4
MW:139.127009391785
CID:562843
PubChem ID:90476139
Update Time:2025-04-19
D-Aspartic-2,3,3-t3acid (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Aspartic-2,3,3-t3acid (9CI)
- ASPARTIC ACID, D-[2,3-3H]
- D-[2,3-3H]ASPARTIC ACID
- D-ASPARTIC ACID, [2,3-3H]
- Aspartic acid,D-[2,3-3H]
- 78333-14-9
- D-Aspartic-2,3,3-t3acid(9ci)
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- Inchi: 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/t2-/m1/s1/i1T2,2T
- InChI Key: CKLJMWTZIZZHCS-DOIPDIKXSA-N
- SMILES: OC([C@@]([3H])(C([3H])([3H])C(=O)O)N)=O
Computed Properties
- Exact Mass: 139.062
- Monoisotopic Mass: 139.062
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.8
- Topological Polar Surface Area: 101A^2
Experimental Properties
- PSA: 100.62000
- LogP: -0.42670
D-Aspartic-2,3,3-t3acid (9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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